2-Isobutoxy-4-chlorobenzothiazole

• Molecular Formula: C11H12ClNOS
• Molecular Weight: 241.74 g/mol
• IUPAC Name: 4-chloro-2-(2-methylpropoxy)-1,3-benzothiazole
• InChI: InChI=1S/C11H12ClNOS/c1-7(2)6-14-11-13-10-8(12)4-3-5-9(10)15-11/h3-5,7H,6H2,1-2H3
• InChI Key: MOBIMYVTQTYYCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=NC2=C(S1)C=CC=C2Cl

Description

2-Isobutoxy-4-chlorobenzothiazole is a useful research compound. Its molecular formula is C11H12ClNOS and its molecular weight is 241.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture (11.30 g, 0.05 mole) of 2-bromo-4-chlorobenzothiazole and 2,4-dichlorobenzothiazole and 94% sodium hydroxide (2.34 g, 0.055 mole) in isobutanol (100 c.c.) was heated under reflux for 1 hour. Water was added and the alcohol was distilled azeotropically together with water. The resulting oily substance was extracted with chloroform, and the chloroform layer was washed with water. The solvent was then removed under reduced pressure to obtain 11.70 g of 2-isobutoxy-4-chlorobenzothiazole as a yellow viscous liquid. Yield 96.8%, purity 97.2%, b.p. 103.5°-105° C./0.15 mmHg.